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Abstract: Erinacine C, a cyathane diterpenoid produced by the mycelium of the medicinal
mushroom Hericium erinaceus, has garnered significant attention for its potent neurotrophic
activities, particularly its ability to stimulate Nerve Growth Factor (NGF) synthesis.[1][2][3]
Understanding its biosynthetic pathway is crucial for optimizing production, enabling metabolic
engineering, and facilitating the development of novel therapeutics for neurodegenerative
diseases. This technical guide provides a comprehensive overview of the Erinacine C
biosynthesis pathway, detailing the key enzymatic steps, the corresponding genetic framework,
guantitative production data, and relevant experimental methodologies.

Overview of the Erinacine Biosynthesis Pathway

Erinacine C belongs to the cyathane diterpenoid family, characterized by a unique 5-6-7
tricyclic carbon skeleton.[4][5] The biosynthesis originates from the general terpenoid pathway,
starting with Geranylgeranyl pyrophosphate (GGPP), and proceeds through a series of
enzymatic modifications including cyclization, oxidation, and glycosylation. The pathway is
governed by a set of enzymes encoded by the Eri gene cluster found in H. erinaceus.[6][7] A
pivotal sequence in the pathway leads from the precursor Erinacine Q to Erinacine P, which is
then converted to Erinacine B, the direct precursor of Erinacine C.[1][2][8][9][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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